Cas no 1447949-40-7 (1-Fluoro-cyclopentanecarbonitrile)

• Product Name: 1-Fluoro-cyclopentanecarbonitrile
• CAS No: 1447949-40-7
• MF: C₆H₈FN
• MW: 113.132824897766
• MDL: MFCD31812853
• CID: 4778323
• Update Time: 2026-02-27

1-Fluoro-cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-cyclopentanecarbonitrile
• 1-Fluorocyclopentane-1-carbonitrile
• SB33668

• MDL： MFCD31812853
• Inchi： 1S/C6H8FN/c7-6(5-8)3-1-2-4-6/h1-4H2
• InChI Key： LPNVRVLUNVXVJT-UHFFFAOYSA-N
• SMILES： FC1(C#N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• XLogP3: 1.4
• Topological Polar Surface Area: 23.8

Additional information on 1-Fluoro-cyclopentanecarbonitrile

1-Fluoro-cyclopentanecarbonitrile: A Comprehensive Overview

The compound 1-Fluoro-cyclopentanecarbonitrile (CAS No. 1447949-40-7) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of fluorinated cycloalkanes, which have gained significant attention in recent years due to their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a cyclopentane ring substituted with a fluorine atom and a cyano group, making it a valuable precursor for synthesizing more complex structures.

1-Fluoro-cyclopentanecarbonitrile is synthesized through a variety of methods, including nucleophilic substitution reactions and fluorination techniques. Recent advancements in catalytic fluorination have enabled more efficient and selective synthesis of this compound, reducing production costs and environmental impact. The cyano group in the molecule acts as an electron-withdrawing group, which significantly influences the electronic properties of the compound, making it highly reactive in certain chemical transformations.

One of the most notable applications of 1-Fluoro-cyclopentanecarbonitrile is in the field of drug discovery. Its fluorinated structure enhances pharmacokinetic properties such as bioavailability and metabolic stability, making it an attractive candidate for developing new therapeutic agents. For instance, researchers have explored its use as a building block for designing inhibitors targeting various enzymes involved in cancer and neurodegenerative diseases.

In addition to pharmaceutical applications, 1-Fluoro-cyclopentanecarbonitrile has found utility in agrochemicals. Its ability to modulate plant growth and pest resistance has led to its incorporation into pesticides and herbicides. Recent studies have demonstrated that this compound can enhance the efficacy of existing agrochemical formulations while reducing their environmental footprint.

The physical and chemical properties of 1-Fluoro-cyclopentanecarbonitrile are well-documented. It is a colorless liquid with a boiling point of approximately 85°C under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various organic reactions. Its stability under thermal and oxidative conditions has also been extensively studied, ensuring its reliability in industrial applications.

From an environmental perspective, 1-Fluoro-cyclopentanecarbonitrile has shown low toxicity to aquatic organisms, making it suitable for use in eco-friendly chemical processes. Regulatory agencies have recognized its safety profile, allowing for its widespread use across multiple industries without stringent restrictions.

In conclusion, 1-Fluoro-cyclopentanecarbonitrile (CAS No. 1447949-40-7) is a versatile compound with significant potential in various scientific and industrial domains. Its unique structure, combined with advancements in synthetic methodologies and application research, positions it as a key player in the development of novel chemicals and materials. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations is likely to expand further.